molecular formula C10H11Cl2NO2 B8766504 3-(3,4-Dichloroanilino)butanoic acid CAS No. 34129-52-7

3-(3,4-Dichloroanilino)butanoic acid

Cat. No.: B8766504
CAS No.: 34129-52-7
M. Wt: 248.10 g/mol
InChI Key: FQQKIYYXVGSHRK-UHFFFAOYSA-N
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Description

3-(3,4-Dichloroanilino)butanoic acid is a useful research compound. Its molecular formula is C10H11Cl2NO2 and its molecular weight is 248.10 g/mol. The purity is usually 95%.
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Properties

CAS No.

34129-52-7

Molecular Formula

C10H11Cl2NO2

Molecular Weight

248.10 g/mol

IUPAC Name

3-(3,4-dichloroanilino)butanoic acid

InChI

InChI=1S/C10H11Cl2NO2/c1-6(4-10(14)15)13-7-2-3-8(11)9(12)5-7/h2-3,5-6,13H,4H2,1H3,(H,14,15)

InChI Key

FQQKIYYXVGSHRK-UHFFFAOYSA-N

Canonical SMILES

CC(CC(=O)O)NC1=CC(=C(C=C1)Cl)Cl

Origin of Product

United States

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86 g (1.00 mole) of β-butyrolactone was added to 162 g (1.00 mole) of 3,4-dichloroaniline, and this mixture was stirred at 110°-120° C. for 1 hour and then allowed to cool to room temperature. To the resulting reaction solution was added 1000 ml of ether. This mixture was filtered to remove any insoluble matter, and the filtrate thus obtained was extracted with 750 ml of a 2N aqueous solution of sodium hydroxide. This extract was acidified with 130 ml of concentrated hydrochloric acid and then extracted with 1000 ml of ether. The ether layer was separated, dried over anhydrous sodium sulfate and then evaporated to dryness. Thus, there was obtained 128 g (51.6% yield) of 3-(3,4-dichloroanilino) butyric acid in the form of pale-yellow crystals.
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